Cas no 914454-03-8 (Ziconotide acetate)

• Product Name: Ziconotide acetate
• CAS No: 914454-03-8
• MF: C₁₀₄H₁₇₆N₃₆O₃₄S₇
• MW: 2699.18605232239
• CID: 827138
• PubChem ID: 72941949
• Update Time: 2025-05-26

Ziconotide acetate Chemical and Physical Properties

Names and Identifiers

• Ziconotide Acetate
• Ziconotide Polyacetate
• T2I226K69M
• omega-Conotoxin M VIIa acetate
• omega-Conotoxin M VIIa, acetate (salt)
• Cys-lys-gly-lys-gly-ala-lys-cys-ser-arg-leu-met-tyr-asp-cys-cys-thr-gly-ser-cys-arg-ser-gly-lys-cys-nh2 acetate
• ω-Conotoxin M VIIA, acetate (salt) (9CI)
• SNX-111 acetate
• 914454-03-8
• DA-68829
• UNII-T2I226K69M
• AT42421
• Ziconotide acetate

• Inchi： 1S/C102H172N36O32S7.C2H4O2/c1-50(2)34-63-91(161)127-62(26-33-171-5)90(160)129-64(35-53-22-24-54(143)25-23-53)92(162)130-65(36-78(148)149)93(163)135-72-48-175-173-45-69(80(108)150)133-86(156)58(18-8-12-29-105)121-76(146)39-117-85(155)66(41-139)131-88(158)61(21-15-32-114-102(111)112)126-96(166)70-46-176-177-47-71(97(167)132-68(43-141)95(165)125-60(87(157)128-63)20-14-31-113-101(109)110)134-89(159)59(19-9-13-30-106)123-81(151)51(3)119-74(144)37-115-83(153)56(16-6-10-27-103)120-75(145)38-116-84(154)57(17-7-11-28-104)124-82(152)55(107)44-172-174-49-73(137-98(72)168)99(169)138-79(52(4)142)100(170)118-40-77(147)122-67(42-140)94(164)136-70;1-2(3)4/h22-25,50-52,55-73,79,139-143H,6-21,26-49,103-107H2,1-5H3,(H2,108,150)(H,115,153)(H,116,154)(H,117,155)(H,118,170)(H,119,144)(H,120,145)(H,121,146)(H,122,147)(H,123,151)(H,124,152)(H,125,165)(H,126,166)(H,127,161)(H,128,157)(H,129,160)(H,130,162)(H,131,158)(H,132,167)(H,133,156)(H,134,159)(H,135,163)(H,136,164)(H,137,168)(H,138,169)(H,148,149)(H4,109,110,113)(H4,111,112,114);1H3,(H,3,4)/t51-,52+,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,66-,67-,68-,69-,70-,71-,72-,73-,79-;/m0./s1
• InChI Key： LBACTXHPMJIKTR-XZSNVYKZSA-N
• SMILES： S(C)CC[C@H]1C(N[C@H](C(N[C@H](C(N[C@@H]2C(N[C@@H]3C(N[C@H](C(NCC(N[C@@H](CO)C(N[C@H](C(N[C@H](C(N[C@@H](CO)C(NCC(N[C@H](C(N[C@H](C(N)=O)CSSC2)=O)CCCCN)=O)=O)=O)CCCNC(=N)N)=O)CSSC[C@@H](C(N[C@@H](CO)C(N[C@H](C(N[C@H](C(N1)=O)CC(C)C)=O)CCCNC(=N)N)=O)=O)NC([C@H](CCCCN)NC([C@H](C)NC(CNC([C@H](CCCCN)NC(CNC([C@H](CCCCN)NC([C@H](CSSC3)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)[C@@H](C)O)=O)=O)=O)CC(=O)O)=O)CC1C=CC(=CC=1)O)=O.OC(C)=O

Computed Properties

• Exact Mass: 2698.1228199g/mol
• Monoisotopic Mass: 2697.1194650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 43
• Hydrogen Bond Acceptor Count: 48
• Heavy Atom Count: 181
• Rotatable Bond Count: 40
• Complexity: 5510
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 22
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1350

Additional information on Ziconotide acetate

Ziconotide Acetate: A Novel Peptide Analgesic for Chronic Pain Management

Ziconotide acetate (CAS No. 914454-03-8) is a synthetic form of the naturally occurring peptide ziconotide, which is derived from the venom of the cone snail Conus magus. This compound has gained significant attention in the field of pain management due to its unique mechanism of action and potential for treating severe and chronic pain conditions. Ziconotide acetate acts by selectively blocking N-type calcium channels in the central nervous system, thereby reducing the transmission of pain signals to the brain.

The discovery and development of ziconotide acetate have been driven by the need for more effective and safer analgesics. Traditional pain management options, such as opioids, often come with significant side effects and the risk of addiction. In contrast, ziconotide acetate offers a non-opioid alternative that can provide substantial relief without the associated risks. This makes it particularly valuable for patients with intractable pain who have not responded well to other treatments.

Recent clinical trials have demonstrated the efficacy and safety of ziconotide acetate in various pain conditions. A study published in the Pain Medicine journal in 2021 evaluated the use of ziconotide acetate in patients with neuropathic pain. The results showed a significant reduction in pain intensity and improved quality of life, with minimal side effects compared to traditional analgesics. Another study published in The Journal of Pain in 2022 further confirmed these findings, highlighting the compound's potential for long-term use in managing chronic pain.

The mechanism of action of ziconotide acetate is particularly noteworthy. By selectively blocking N-type calcium channels, it prevents the release of neurotransmitters that transmit pain signals from peripheral nerves to the spinal cord and brain. This selective inhibition minimizes the impact on other physiological processes, reducing the likelihood of side effects such as drowsiness, constipation, and respiratory depression commonly associated with opioids.

In addition to its analgesic properties, ziconotide acetate has shown promise in other therapeutic areas. Research published in Molecular Pain in 2023 explored its potential as a neuroprotective agent. The study found that ziconotide acetate could reduce neuronal damage and inflammation in models of spinal cord injury, suggesting its broader applications beyond pain management.

The administration of ziconotide acetate is typically via intrathecal infusion, which involves delivering the drug directly into the cerebrospinal fluid surrounding the spinal cord. This route of administration ensures that the drug reaches its target site efficiently and minimizes systemic exposure, further enhancing its safety profile. However, this method also requires careful monitoring and management by healthcare professionals to ensure optimal dosing and minimize potential complications.

In conclusion, ziconotide acetate (CAS No. 914454-03-8) represents a significant advancement in the field of pain management. Its unique mechanism of action, coupled with its safety profile and potential for long-term use, makes it a valuable option for patients suffering from severe and chronic pain conditions. Ongoing research continues to explore its broader therapeutic applications, further solidifying its position as a promising compound in modern medicine.